Cas no 895652-90-1 (N-(3,4-dimethylphenyl)-2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(3,4-dimethylphenyl)-2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 895652-90-1
• MF: C₂₈H₂₅FN₂O₃
• MW: 456.508110761642
• CID: 5916987
• PubChem ID: 18560362
• Update Time: 2025-10-29

N-(3,4-dimethylphenyl)-2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-2-[6-ethyl-3-(4-fluorobenzoyl)-4-oxoquinolin-1-yl]acetamide
• F1609-0669
• AKOS001819659
• N-(3,4-dimethylphenyl)-2-[6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide
• N-(3,4-dimethylphenyl)-2-(6-ethyl-3-(4-fluorobenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide
• 895652-90-1
• N-(3,4-dimethylphenyl)-2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

• Inchi： 1S/C28H25FN2O3/c1-4-19-6-12-25-23(14-19)28(34)24(27(33)20-7-9-21(29)10-8-20)15-31(25)16-26(32)30-22-11-5-17(2)18(3)13-22/h5-15H,4,16H2,1-3H3,(H,30,32)
• InChI Key： QBLXTYXUUZPIGI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(C)=C1)(=O)CN1C2=C(C=C(CC)C=C2)C(=O)C(C(=O)C2=CC=C(F)C=C2)=C1

Computed Properties

• Exact Mass: 456.18492083g/mol
• Monoisotopic Mass: 456.18492083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 66.5Ų

Additional information on N-(3,4-dimethylphenyl)-2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

N-(3,4-Dimethylphenyl)-2-6-Ethyl-3-(4-Fluorobenzoyl)-4-Oxo-1,4-Dihydroquinolin-1-Ylacetamide: A Comprehensive Overview

The compound N-(3,4-dimethylphenyl)-2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 895652-90-1) is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of quinoline derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The molecule's structure incorporates multiple functional groups, including an acetamide group, a fluoro-substituted benzoyl group, and a dimethylphenyl group, all of which contribute to its unique chemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes. Researchers have employed strategies such as Suzuki coupling, Friedel-Crafts acylation, and nucleophilic substitution to construct the intricate framework of this molecule. The incorporation of a fluoro-substituted benzoyl group into the quinoline core has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for pharmacological studies.

One of the most notable aspects of this compound is its potential as a drug candidate. Studies have demonstrated that N-(3,4-dimethylphenyl)-2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-YLACETAMIDE exhibits significant anti-inflammatory and antioxidant properties. These findings suggest that it could be developed into a therapeutic agent for conditions such as neurodegenerative diseases and chronic inflammatory disorders. Furthermore, its ability to modulate key cellular pathways involved in apoptosis and cell proliferation has drawn attention from oncologists exploring novel anticancer therapies.

The structural complexity of this compound also makes it an attractive target for materials science applications. Its aromatic system and functional groups provide opportunities for the development of advanced materials such as organic semiconductors and sensors. Recent research has focused on its potential use in flexible electronics due to its high charge transport properties.

In terms of synthesis optimization, scientists have explored various solvent systems and catalysts to improve the yield and purity of this compound. Green chemistry principles have been increasingly integrated into these processes, with efforts directed toward reducing waste and minimizing environmental impact.

Despite its promising properties, further research is required to fully elucidate the mechanism of action of N-(3,4-dimethylphenyl)-2-6-Ethyl-3-(4-fluorobenzoyl)-4-Oxo-1,4-Dihydroquinolin-YLACETAMIDE in biological systems. Preclinical studies are currently underway to assess its safety profile and efficacy in animal models. These studies are expected to provide critical insights into its suitability as a drug candidate or material for industrial applications.

In conclusion, N-(3,4-dimethylphenyl)-2-6-Ethyl-3-(4-fluorobenzoyl)-4-Oxo-Dihydroquinolin-YLACETAMIDE (CAS No. 895652901) represents a cutting-edge advancement in organic chemistry with multifaceted applications across medicine and materials science. Its unique structure and functional groups make it a valuable subject for ongoing research aimed at unlocking its full potential in addressing pressing scientific challenges.